Cas no 1361515-56-1 (3,5-Bis(3,4,5-trichlorophenyl)-2-hydroxypyridine)

• Product Name: 3,5-Bis(3,4,5-trichlorophenyl)-2-hydroxypyridine
• CAS No: 1361515-56-1
• MF: C₁₇H₇Cl₆NO
• MW: 453.961578607559
• CID: 4920152
• Update Time: 2025-05-21

3,5-Bis(3,4,5-trichlorophenyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(3,4,5-trichlorophenyl)-2-hydroxypyridine

• Inchi： 1S/C17H7Cl6NO/c18-11-2-7(3-12(19)15(11)22)9-1-10(17(25)24-6-9)8-4-13(20)16(23)14(21)5-8/h1-6H,(H,24,25)
• InChI Key： YKSKNTWDOXZYJV-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C(NC=C(C2C=C(C(=C(C=2)Cl)Cl)Cl)C=1)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 570
• XLogP3: 6.8
• Topological Polar Surface Area: 29.1

Additional information on 3,5-Bis(3,4,5-trichlorophenyl)-2-hydroxypyridine

3,5-Bis(3,4,5-Trichlorophenyl)-2-Hydroxypyridine: A Comprehensive Overview

3,5-Bis(3,4,5-trichlorophenyl)-2-hydroxypyridine, also known by its CAS number 1361515-56-1, is a highly specialized organic compound with significant applications in various scientific and industrial fields. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with hydroxyl and trichlorophenyl groups. The presence of these substituents imparts distinctive chemical properties, making it a subject of interest in both academic research and practical applications.

The synthesis of 3,5-Bis(3,4,5-trichlorophenyl)-2-hydroxypyridine involves a series of intricate chemical reactions. Recent advancements in synthetic methodologies have enabled the production of this compound with higher yields and improved purity. Researchers have explored various pathways, including nucleophilic aromatic substitution and coupling reactions, to optimize the synthesis process. These developments have been documented in several peer-reviewed journals, highlighting the compound's potential for use in pharmaceuticals and agrochemicals.

One of the most notable applications of 3,5-Bis(3,4,5-trichlorophenyl)-2-hydroxypyridine is in the field of materials science. Studies have shown that this compound can act as a precursor for the synthesis of advanced materials such as conductive polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions makes it a valuable component in the development of catalysts for industrial processes. Recent research has focused on its role in enhancing the efficiency of catalytic systems used in petrochemical refining and environmental remediation.

In addition to its material science applications, 3,5-Bis(3,4,5-trichlorophenyl)-2-hydroxypyridine has also gained attention in pharmacology. Preclinical studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit specific enzymes involved in inflammatory pathways. Furthermore, investigations into its antioxidant properties suggest that it could be utilized in the development of novel therapeutic agents targeting oxidative stress-related diseases.

The environmental impact of 3,5-Bis(3,4,5-trichlorophenyl)-2-hydroxypyridine has also been a topic of recent research. Studies have evaluated its biodegradability and toxicity to aquatic organisms. While initial findings indicate that it is not highly toxic at environmentally relevant concentrations, further research is required to fully understand its long-term effects on ecosystems.

In conclusion, 3,5-Bis(3,4,5-trichlorophenyl)-2-hydroxypyridine, with its CAS number 1361515-56-1, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and recent advancements in synthesis and application make it a promising candidate for future innovations in science and technology.